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Compound of Interest

Compound Name: 2-Heptyl-4-quinolone-15N

Cat. No.: B15552005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

synthetic routes for 2-Heptyl-4-quinolone-15N, a crucial isotopically labeled tool for research

into Pseudomonas aeruginosa quorum sensing. Furthermore, this guide details the pertinent

signaling pathways in which this molecule and its derivatives participate.

Commercial Availability
2-Heptyl-4-quinolone-15N is a specialized chemical available from a limited number of

suppliers. Researchers interested in procuring this compound will likely need to request a

quotation, as it is not typically stocked as a standard catalog item.

Supplier Product Name Catalog Number Availability

MedChemExpress
2-Heptyl-4-quinolone-

15N
HY-129503-S-15N By quotation

Synthesis of 2-Heptyl-4-quinolone-15N
While a direct, published protocol for the synthesis of 2-Heptyl-4-quinolone-15N is not readily

available, an effective synthesis can be adapted from established methods for the unlabeled

compound, known as 2-heptyl-4-quinolone (HHQ). The introduction of the 15N isotope is most

efficiently achieved by utilizing a 15N-labeled precursor for the quinolone ring system. A highly
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efficient and reliable method involves the microwave-assisted reaction of 15N-labeled

anthranilic acid with an appropriate α-chloro ketone.

Proposed Synthetic Scheme
The synthesis of 2-Heptyl-4-quinolone-15N can be achieved in a two-step process. The first

step involves the synthesis of 1-chloro-2-nonanone from 2-chloro-N-methoxy-N-

methylacetamide and heptylmagnesium bromide. The second, and key, step is the microwave-

assisted cyclization of 1-chloro-2-nonanone with 15N-anthranilic acid to yield the desired

labeled product.

Experimental Protocol: Microwave-Assisted Synthesis
This protocol is adapted from a procedure for the synthesis of unlabeled 2-alkyl-4-quinolones.

[1] The key modification is the use of commercially available 15N-anthranilic acid.

Step 1: Synthesis of 1-chloro-2-nonanone

A detailed procedure for the synthesis of the α-chloro ketone precursor can be found in the

literature.[1] This typically involves the reaction of a suitable Weinreb amide with a Grignard

reagent.

Step 2: Microwave-Assisted Cyclization

Reagent/Material
Molar Mass ( g/mol
)

Amount Moles (mmol)

1-Chloro-2-nonanone 176.69 1.0 eq

Anthranilic acid (¹⁵N,

98%)
138.13 1.2 eq

N-Methyl-2-

pyrrolidone (NMP)
99.13 -

Microwave Vial (10

mL)
- 1

Procedure:
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To a 10 mL microwave vial, add 1-chloro-2-nonanone and 1.2 equivalents of 15N-anthranilic

acid.

Add a suitable volume of N-Methyl-2-pyrrolidone (NMP) to dissolve the reactants.

Seal the vial and place it in a microwave reactor.

Irradiate the reaction mixture at a set temperature (e.g., 150 °C) for a specified time (e.g., 30

minutes). Reaction conditions should be optimized.

After cooling, the reaction mixture is subjected to an appropriate work-up and purification,

typically involving extraction and column chromatography, to isolate the pure 2-Heptyl-4-
quinolone-15N.

Synthesis Workflow

Step 1: α-Chloro Ketone Synthesis

Step 2: Microwave-Assisted Cyclization

2-Chloro-N-methoxy-
N-methylacetamide 1-Chloro-2-nonanone

Heptylmagnesium
bromide

Microwave
IrradiationAnthranilic acid (15N) 2-Heptyl-4-quinolone-15N

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Heptyl-4-quinolone-15N.
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The Pseudomonas Quinolone Signaling (PQS)
Pathway
2-Heptyl-4-quinolone (HHQ) is a key signaling molecule in the quorum sensing network of

Pseudomonas aeruginosa. It serves as the direct precursor to the potent quorum sensing

signal, 2-heptyl-3-hydroxy-4-quinolone, also known as the Pseudomonas Quinolone Signal

(PQS).[2] This signaling system is intricately linked with other quorum sensing systems in P.

aeruginosa, such as the las and rhl systems, and plays a crucial role in regulating virulence

factor production and biofilm formation.[3]

The biosynthesis of HHQ is initiated from anthranilic acid and is mediated by the products of

the pqsABCDE operon.[4] HHQ can then be converted to PQS by the monooxygenase PqsH.

Both HHQ and PQS can bind to the transcriptional regulator PqsR (also known as MvfR). This

binding event activates PqsR, which in turn upregulates the expression of the pqsABCDE

operon, creating a positive feedback loop.[4][5] PqsE, another protein encoded by the operon,

has a dual function, contributing to quinolone biosynthesis and also acting as a signaling

molecule in its own right, independent of PQS.[4]

PQS Signaling Pathway Diagram
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Caption: The PQS signaling pathway in Pseudomonas aeruginosa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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